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Compound of Interest

Compound Name: Ethynamine

Cat. No.: B15468757 Get Quote

Introduction

This technical guide provides a comprehensive overview of the chemical structure and

properties of ethynamine. Due to the limited availability of experimental data for ethynamine,

this guide also includes a detailed analysis of its saturated analogue, ethylamine (also known

as ethanamine), a compound for which extensive research and data are available. This

comparative approach is intended to provide a broader context for researchers, scientists, and

drug development professionals.

Ethynamine: The Unsaturated Amine
Ethynamine is a simple organic compound containing a carbon-carbon triple bond and an

amino group. Its high degree of unsaturation suggests significant reactivity, though it is a less

commonly studied compound compared to its saturated counterpart.

Chemical Structure of Ethynamine
Below is a visualization of the chemical structure of ethynamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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